Cas no 5422-50-4 (Benzene,1-bromo-2-[(2-methylphenoxy)methyl]-)

• Product Name: Benzene,1-bromo-2-[(2-methylphenoxy)methyl]-
• CAS No: 5422-50-4
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD07782569
• CID: 383978
• PubChem ID: 223552
• Update Time: 2025-05-27

Benzene,1-bromo-2-[(2-methylphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-[(2-methylphenoxy)methyl]-
• 1-bromo-2-[(2-methylphenoxy)methyl]benzene
• (2-Brom-benzyl)-o-tolyl-aether
• (2-bromo-benzyl)-o-tolyl ether
• 1-bromo-(2-methylphenoxymethyl)benzene
• 1-bromo-2-[(2-methylphenoxy)methyl]-benzene
• 2-(2-bromobenzyloxy)-1-toluene
• 2-(2-methylphenoxymethyl)bromobenzene
• 2-[(2-methylphenoxy)-methyl]-1-bromo-benzene
• AC1L5CNA
• AC1Q26F2
• AR-1C1935
• CTK5A0067
• NSC11287
• SureCN2292785
• 2-Bromobenzyl-(2-methylphenyl)ether
• DTXSID90279107
• NSC-11287
• AKOS008951472
• 1-[(2-BROMOPHENYL)METHOXY]-2-METHYLBENZENE
• SCHEMBL2292785
• 1-Bromo-2-((o-tolyloxy)methyl)benzene
• 5422-50-4
• OKVTYLOXWGCLBB-UHFFFAOYSA-N

• MDL： MFCD07782569
• Inchi： 1S/C14H13BrO/c1-11-6-2-5-9-14(11)16-10-12-7-3-4-8-13(12)15/h2-9H,10H2,1H3
• InChI Key： OKVTYLOXWGCLBB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC1C=CC=CC=1C

Computed Properties

• Exact Mass: 276.01499
• Monoisotopic Mass: 276.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 4.33650